Cas no 88720-03-0 (Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenoxyethyl)-)

• Product name: Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenoxyethyl)-
• CAS No: 88720-03-0
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• CID: 623260
• PubChem ID: 71319775

Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenoxyethyl)-
• 2-[(3-acetylsulfanyl-2-methylpropanoyl)-(2-phenoxyethyl)amino]acetic acid
• DTXSID10749771
• 88720-03-0
• N-[3-(Acetylsulfanyl)-2-methylpropanoyl]-N-(2-phenoxyethyl)glycine

• Inchi： InChI=1S/C16H21NO5S/c1-12(11-23-13(2)18)16(21)17(10-15(19)20)8-9-22-14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3,(H,19,20)
• InChI Key： FBHMYQAGHIRDHN-UHFFFAOYSA-N
• SMILES： CC(CSC(=O)C)C(=O)N(CCOC1=CC=CC=C1)CC(=O)O

Computed Properties

• Exact Mass: 339.11404394g/mol
• Monoisotopic Mass: 339.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų